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Compound Name: C.I. Direct blue 75

Cat. No.: B15553050 Get Quote

For Research Use Only.

Introduction
Counterstaining is a critical step in histology and immunohistochemistry, providing contrast to

the primary stain and allowing for the visualization of cellular and tissue architecture. While

standard counterstains are widely used, the exploration of alternative dyes can offer new

possibilities in multi-color imaging and specific tissue component highlighting. C.I. Direct Blue
75 (C.I. 34220) is a water-soluble trisazo dye, primarily utilized in the textile and paper

industries.[1][2] Although not a conventional histological stain, its properties as a direct dye

suggest a potential application as a counterstain for various tissue components.

These notes provide a comprehensive overview of C.I. Direct Blue 75 and a proposed,

adaptable protocol for its use as a counterstain in histological research. Due to the limited

information on its biological staining applications, the provided protocols are based on the

general principles of direct dye staining and should be considered a starting point for further

optimization.

Data Presentation: Properties of C.I. Direct Blue 75
The following table summarizes the key chemical and physical properties of C.I. Direct Blue
75.
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Property Value

C.I. Name Direct Blue 75

C.I. Number 34220

CAS Number 6428-60-0

Chemical Class Trisazo

Molecular Formula C42H25N7Na4O13S4

Molecular Weight 1055.91 g/mol

Appearance Dark blue powder

Solubility Soluble in water (for a blue solution)

Data sourced from[2]

Mechanism of Staining
As a direct dye, C.I. Direct Blue 75 is believed to bind to tissue structures through non-

covalent interactions. The large, planar structure of this polyazo dye likely facilitates its

association with fibrous proteins, such as collagen, and other tissue elements through a

combination of hydrogen bonding and van der Waals forces. This mechanism allows the dye to

directly adhere to tissues without the need for a mordant, simplifying the staining procedure.
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Caption: Mechanism of Direct Dye Staining.
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The following is a proposed protocol for using C.I. Direct Blue 75 as a counterstain for paraffin-

embedded tissue sections. Optimization of incubation times and dye concentration is highly

recommended.

Materials and Equipment
C.I. Direct Blue 75 powder

Distilled or deionized water

Primary stain of choice (e.g., Nuclear Fast Red, or for use after immunohistochemistry)

Standard histology reagents: Xylene, graded ethanol series (100%, 95%, 70%), tap water

Mounting medium (resinous)

Coplin jars or staining dishes

Microscope slides with paraffin-embedded tissue sections

Light microscope

Reagent Preparation
Stock Solution (1% w/v):

Dissolve 1 gram of C.I. Direct Blue 75 in 100 mL of distilled water.

Stir until fully dissolved. Gentle heating may be required.

Filter the solution to remove any particulate matter.

Store in a tightly sealed container at room temperature.

Working Solution (0.1% - 0.5% w/v):

Dilute the 1% stock solution with distilled water to achieve the desired concentration. A

starting concentration of 0.1% is recommended.
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The optimal concentration will depend on the tissue type and desired staining intensity.

Staining Procedure
Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Transfer to 100% Ethanol: 2 changes, 3 minutes each.

Transfer to 95% Ethanol: 2 changes, 3 minutes each.

Transfer to 70% Ethanol: 1 change, 3 minutes.

Rinse gently in running tap water for 5 minutes.

Primary Staining (Optional):

If a primary stain is being used (e.g., for nuclei or as part of an IHC protocol), follow the

specific protocol for that stain.

Ensure thorough rinsing after the primary staining step before proceeding.

C.I. Direct Blue 75 Counterstaining:

Immerse slides in the C.I. Direct Blue 75 working solution for 1-5 minutes.

Optimization Point: Staining time is critical. It is advisable to check the staining intensity

microscopically at 1-minute intervals.

Rinse slides briefly in distilled water to remove excess stain.

Dehydration, Clearing, and Mounting:

Dehydrate the sections rapidly through graded alcohols:

95% Ethanol: 2 changes, 1 minute each.

100% Ethanol: 2 changes, 2 minutes each.
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Clear in Xylene: 2 changes, 5 minutes each.

Mount with a permanent, resinous mounting medium.

Expected Results
Target Structures (e.g., cytoplasm, connective tissue): Blue

Nuclei (if primary stain used, e.g., Nuclear Fast Red): Red/Pink

Troubleshooting
Issue Possible Cause Suggested Solution

Weak or No Staining Staining time is too short.
Increase the incubation time in

the C.I. Direct Blue 75 solution.

Dye concentration is too low.

Prepare a fresh working

solution with a higher

concentration (e.g., 0.5%).

Overstaining Staining time is too long. Reduce the incubation time.

Dye concentration is too high.
Use a more diluted working

solution.

Inadequate rinsing.

Ensure a brief but thorough

rinse in distilled water after

counterstaining.

Precipitate on Tissue
The staining solution was not

filtered.

Filter the stock and working

solutions before use.

Incomplete deparaffinization.
Ensure complete removal of

wax with fresh xylene.

Safety and Handling
While specific toxicity data for C.I. Direct Blue 75 is not readily available in the context of

laboratory use, it is prudent to handle all chemical dyes with care.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the dye powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Caption: Proposed workflow for C.I. Direct Blue 75 counterstaining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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